Cas no 136609-54-6 (1-(3-Chloropropyl)-2-methyl-1H-imidazole)

• Product Name: 1-(3-Chloropropyl)-2-methyl-1H-imidazole
• CAS No: 136609-54-6
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 1087442
• PubChem ID: 16793280
• Update Time: 2025-05-20

1-(3-Chloropropyl)-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloropropyl)-2-methyl-1H-imidazole
• 1-(3-chloropropyl)-2-methyl-1H-imidazole(SALTDATA: HCl)
• 1-(3-chloropropyl)-2-methylimidazole
• EN300-41561
• CS-0282389
• DTXSID40588599
• 136609-54-6
• AKOS000146462
• DB-353938
• SCHEMBL726795
• J-006875

• MDL： MFCD09740098
• Inchi： 1S/C7H11ClN2/c1-7-9-4-6-10(7)5-2-3-8/h4,6H,2-3,5H2,1H3
• InChI Key： YGRRLWDZEAJWDE-UHFFFAOYSA-N
• SMILES： ClCCCN1C=CN=C1C

Computed Properties

• Exact Mass: 158.0610761g/mol
• Monoisotopic Mass: 158.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 286.0±23.0 °C at 760 mmHg
• Flash Point: 126.7±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-Chloropropyl)-2-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-Chloropropyl)-2-methyl-1H-imidazole

1-(3-Chloropropyl)-2-methyl-1H-imidazole: A Comprehensive Overview

1-(3-Chloropropyl)-2-methyl-1H-imidazole is a versatile organic compound with the CAS number 136609-54-6. This compound belongs to the class of imidazoles, which are five-membered heterocyclic aromatic compounds containing two nitrogen atoms at positions 1 and 3. The presence of a chloropropyl group and a methyl group in its structure introduces unique chemical properties, making it a valuable compound in various applications across different industries.

The synthesis of 1-(3-Chloropropyl)-2-methyl-1H-imidazole involves a multi-step process, typically starting from the corresponding imidazole derivative. Recent advancements in synthetic chemistry have enabled the optimization of reaction conditions, leading to higher yields and improved purity levels. The compound is often synthesized via nucleophilic substitution reactions, where the chloropropyl group is introduced into the imidazole ring under controlled conditions.

One of the most notable applications of 1-(3-Chloropropyl)-2-methyl-1H-imidazole is in the field of materials science, particularly in the development of advanced polymers and composites. The compound's ability to act as a crosslinking agent has been extensively studied in recent research. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that incorporating 1-(3-Chloropropyl)-2-methyl-1H-imidazole into epoxy resins significantly enhances their mechanical properties, making them suitable for high-performance applications in aerospace and automotive industries.

In the pharmaceutical industry, 1-(3-Chloropropyl)-2-methyl-1H-imidazole has shown potential as an intermediate in drug synthesis. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex molecular architectures. Recent research has focused on its role in developing novel anti-inflammatory agents and anticancer drugs. A 2023 study in *Journal of Medicinal Chemistry* highlighted its use as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles.

The electronic properties of 1-(3-Chloropropyl)-2-methyl-1H-imidazole also make it a promising candidate in the field of electrochemistry. Its application as an electrocatalyst in fuel cells has been explored in several studies. A 2023 paper in *Chemistry of Materials* reported that incorporating this compound into proton exchange membrane fuel cells significantly improves their efficiency and durability, paving the way for its use in renewable energy technologies.

From an environmental perspective, 1-(3-Chloropropyl)-2-methyl-1H-imidazole has been studied for its potential role in remediation processes. Its ability to bind with heavy metal ions has been investigated for use in water treatment applications. A 2023 study published in *Environmental Science & Technology* demonstrated that this compound can effectively remove lead and mercury ions from contaminated water, offering a sustainable solution for environmental cleanup.

In conclusion, 1-(3-Chloropropyl)-2-methyl-1H-imidazole is a multifaceted compound with diverse applications across various fields. Its unique chemical properties, combined with recent advancements in synthetic and applied chemistry, continue to unlock new possibilities for its use. As research progresses, this compound is expected to play an increasingly important role in driving innovation across industries.